Cas no 33332-57-9 ()

33332-57-9 structure
structure
Product Name:
CAS No:33332-57-9
MF:C13H13ClN2O4
MW:296.706322431564
CID:6772099
PubChem ID:12283441
Update Time:2024-03-03

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C13H13ClN2O4/c1-4-20-13(17)11-12(14)16-8-6-10(19-3)9(18-2)5-7(8)15-11/h5-6H,4H2,1-3H3
    • InChI Key: OGZADBATKFIZMP-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)OCC)N=C2C=C(C(=CC2=N1)OC)OC

Computed Properties

  • Exact Mass: 296.0563846g/mol
  • Monoisotopic Mass: 296.0563846g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 70.5Ų
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